Cas no 1195945-67-5 ([5-chloro-2-(trifluoromethyl)phenyl]boronic acid)

• Product Name: [5-chloro-2-(trifluoromethyl)phenyl]boronic acid
• CAS No: 1195945-67-5
• MF: C₇H₅BClF₃O₂
• MW: 224.372611761093
• MDL: MFCD08274471
• CID: 1038115
• PubChem ID: 46736817
• Update Time: 2025-04-20

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-(trifluoromethyl)phenyl)boronic acid
• 5-Chloro-2-(trifluoromethyl)phenylboronic acid
• [5-chloro-2-(trifluoromethyl)phenyl]boronic acid
• DB-358825
• 5-Chloro-2-(trifluoromethyl)benzeneboronic acid
• Boronic acid, B-[5-chloro-2-(trifluoromethyl)phenyl]-
• A892536
• 1195945-67-5
• 5-chloro-2-trifluoromethylphenylboronic acid
• F80140
• MFCD08274471
• (5-Chloro-2-(trifluoromethyl)phenyl)boronicacid
• DTXSID60673890
• AKOS015850379
• BS-19987
• EN300-3195072

• MDL： MFCD08274471
• Inchi： 1S/C7H5BClF3O2/c9-4-1-2-5(7(10,11)12)6(3-4)8(13)14/h1-3,13-14H
• InChI Key： ILPIBSAMAZDGRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 224.00200
• Monoisotopic Mass: 224.0023217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.03860

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Security Information

• HazardClass：IRRITANT